Cas no 2138096-44-1 (1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine)

• Product Name: 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine
• CAS No: 2138096-44-1
• MF: C₁₂H₁₄N₆O₄S
• MW: 338.342360019684
• CID: 6157191
• PubChem ID: 165501321
• Update Time: 2025-10-29

1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine
• 2138096-44-1
• EN300-1167832

• Inchi： 1S/C12H14N6O4S/c13-5-9-6-17(15-14-9)11-7-16(8-11)23(21,22)12-3-1-10(2-4-12)18(19)20/h1-4,6,11H,5,7-8,13H2
• InChI Key： YOEAAOLDHHILKO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CC(C1)N1C=C(CN)N=N1)(=O)=O

Computed Properties

• Exact Mass: 338.07972412g/mol
• Monoisotopic Mass: 338.07972412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 148Ų

Additional information on 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine

Comprehensive Overview of 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 2138096-44-1)

1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 2138096-44-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of azetidine derivatives and incorporates a 1,2,3-triazole moiety, which is known for its versatility in drug discovery and material science. The presence of a 4-nitrobenzenesulfonyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine is characterized by a compact azetidine ring, a heterocyclic scaffold that is increasingly explored in medicinal chemistry for its conformational rigidity and bioactivity. The 1,2,3-triazole ring, formed via click chemistry, is a hallmark of modern drug design, offering stability and diverse interaction capabilities with biological targets. Researchers are particularly interested in this compound due to its potential as a pharmacophore in the development of novel therapeutics, especially in areas such as kinase inhibition and antibacterial agents.

One of the most compelling aspects of CAS No. 2138096-44-1 is its role in click chemistry applications. The 1,2,3-triazole linkage is a product of the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of bioorthogonal chemistry. This reaction is widely used in bioconjugation, drug delivery systems, and proteomics, making the compound a valuable tool for researchers. The 4-nitrobenzenesulfonyl group also serves as a protective group in organic synthesis, enabling selective modifications of the azetidine core.

In the pharmaceutical industry, 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine is being investigated for its potential in targeted drug design. Its structural complexity allows for interactions with various enzymes and receptors, making it a candidate for small-molecule inhibitors. Recent studies highlight its relevance in cancer research, where triazole-containing compounds are explored for their antitumor properties. Additionally, the nitrobenzenesulfonyl group may contribute to the compound's ability to modulate cellular signaling pathways.

The synthesis of CAS No. 2138096-44-1 typically involves multi-step organic reactions, including azetidine ring formation, sulfonylation, and triazole incorporation. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's solubility and stability profiles are also critical factors for its application in biological assays. Researchers often optimize these properties through structural derivatization, enhancing its suitability for in vitro and in vivo studies.

From a commercial perspective, 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine is available through specialized chemical suppliers catering to pharmaceutical R&D and academic research. Its demand is driven by the growing interest in heterocyclic compounds and click chemistry applications. The compound's patent landscape is also evolving, with several filings highlighting its utility in drug discovery platforms.

In conclusion, 1-{1-[1-(4-nitrobenzenesulfonyl)azetidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine (CAS No. 2138096-44-1) represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its unique structure and functional groups make it a versatile building block for innovative research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic development and chemical biology.